N1-(3-fluoro-4-methylphenyl)-N2-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)oxalamide

• IUPAC Name: N'-(3-fluoro-4-methylphenyl)-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]oxamide
• InChI: InChI=1S/C20H19FN4O2S/c1-13-7-8-15(11-16(13)21)24-19(27)18(26)22-9-10-28-20-23-12-17(25-20)14-5-3-2-4-6-14/h2-8,11-12H,9-10H2,1H3,(H,22,26)(H,23,25)(H,24,27)
• InChI Key: DZFAJBBIEYUROI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCSC2=NC=C(N2)C3=CC=CC=C3)F
• Molecular Formula: C20H19FN4O2S
• Molecular Weight: 398.5 g/mol

Description

N1-(3-fluoro-4-methylphenyl)-N2-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H19FN4O2S and its molecular weight is 398.46. The purity is usually 95%.
BenchChem offers high-quality N1-(3-fluoro-4-methylphenyl)-N2-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(3-fluoro-4-methylphenyl)-N2-(2-((4-phenyl-1H-imidazol-2-yl)thio)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacological Properties

• Metabolism of Related Compounds : A study on LY654322, a compound with a similar structure, revealed its rapid clearance in rats and dogs through renal excretion and metabolism, resulting in the formation of unique metabolites (A. Borel et al., 2011).
• Pharmacological Profile of Similar Compounds : Another research on ACP-103, a compound with a similar chemical structure, demonstrated its potent inverse agonist activity at 5-HT2A receptors, suggesting potential as an antipsychotic agent (K. Vanover et al., 2006).

Molecular Synthesis and Characterization

• Synthesis of Derivatives for Various Applications : Research on the synthesis of celecoxib derivatives, which are chemically related, showed potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties (Ş. Küçükgüzel et al., 2013).
• Crystal Structure Analysis : The crystal structure of compounds with similar structures, such as (4-fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone, was investigated, contributing to the understanding of their molecular configuration and potential applications in material science (S. Nagaraju et al., 2018).

Potential Therapeutic Applications

• Anticancer Activity : Various derivatives similar to the queried compound have shown promising anti-tumor activities against different cancer cell lines, indicating potential for development as therapeutic agents in cancer treatment (Sobhi M. Gomha et al., 2016).

Miscellaneous Applications

• Antimicrobial and Antioxidant Activities : Compounds structurally related to the queried chemical have been studied for their antibacterial, antioxidant, and other biological activities, demonstrating a broad range of potential applications in pharmaceuticals and biochemistry (Y. Riadi et al., 2021).